Cas no 36309-51-0 ( )

• Product Name: &nbsp
• CAS No: 36309-51-0
• MF: C₁₃H₁₅NO₇
• MW: 297.260704278946
• CID: 921217
• PubChem ID: 289366
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Diethyl-p-nitrophenoxymalonat; (4-nitro-phenoxy)-malonic acid diethyl ester; CTK4H6271; AG-J-39288; NSC151101; diethyl(4-nitrophenoxy)propanedioate; AC1Q3266; AC1L6BIX; AR-1I4936; (4-Nitro-phenoxy)-malonsaeure-diaethylester; AC1Q1ZMF;
• AKOS024323953
• NSC-151101
• NSC151101
• diethyl 2-(4-nitrophenoxy)propanedioate
• 36309-51-0
• diethyl(4-nitrophenoxy)propanedioate
• SCHEMBL15516165
• Diethyl 2-(4-nitrophenoxy)malonate
• DTXSID50302465
•  

• Inchi： 1S/C13H15NO7/c1-3-19-12(15)11(13(16)20-4-2)21-10-7-5-9(6-8-10)14(17)18/h5-8,11H,3-4H2,1-2H3
• InChI Key： MTUAFHSWSUJZOZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 297.08485
• Monoisotopic Mass: 297.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 411°C at 760 mmHg
• Flash Point: 170.1°C
• Refractive Index: 1.523
• PSA: 104.97